Cas no 18545-28-3 (3-Oxopropyl acetate)

• Product Name: 3-Oxopropyl acetate
• CAS No: 18545-28-3
• MF: C₅H₈O₃
• MW: 116.115221977234
• CID: 205218
• PubChem ID: 87700
• Update Time: 2025-04-19

3-Oxopropyl acetate Chemical and Physical Properties

Names and Identifiers

• 3-Oxopropyl acetate
• Propanal,3-(acetyloxy)-
• Einecs 242-416-7
• 3-Acetoxypropanal
• 3-(Acetyloxy)propanal
• 3-Acetoxypropionaldehyde
• PRSPLAWXBFRHKV-UHFFFAOYSA-N
• Acetic acid 3-oxopropyl ester
• Acetic acid 2-formylethyl ester
• DTXSID90171778
• 18545-28-3
• acetic acid 3-oxo-propyl ester
• NS00026080
• SCHEMBL1882084

• Inchi： 1S/C5H8O3/c1-5(7)8-4-2-3-6/h3H,2,4H2,1H3
• InChI Key： PRSPLAWXBFRHKV-UHFFFAOYSA-N
• SMILES： O(C(C)=O)CCC=O

Computed Properties

• Exact Mass: 116.047344
• Monoisotopic Mass: 116.047344
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 87.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4
• XLogP3: -0.5

Experimental Properties

• Density: 1.037
• Boiling Point: 165.5°C at 760 mmHg
• Flash Point: 59.2°C
• Refractive Index: 1.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes